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Compound of Interest

Compound Name: Taxayunnansin A

Cat. No.: B8261446

Get Quote

Executive Summary
Taxayunnansin A (C₃₅H₄₄O₁₃) is a taxane diterpenoid primarily isolated from Taxus

yunnanensis.[1][2][3][4] Unlike the clinically ubiquitous Paclitaxel (Taxol®), Taxayunnansin A
lacks the N-benzoyl-3-phenylisoserine side chain at the C-13 position, a feature that drastically

alters its mass spectrometry (MS) fragmentation behavior.[1] This guide provides a high-

resolution analysis of Taxayunnansin A’s fragmentation logic, comparing it directly with

Paclitaxel to aid analytical chemists in impurity profiling, metabolomics, and quality control of

taxane-based therapeutics.[1]

Structural Context & Chemical Identity
To interpret the mass spectrum, one must first understand the molecular architecture.

Taxayunnansin A shares the baccatin-like core with other taxoids but features a distinct

substitution pattern.
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Feature Taxayunnansin A Paclitaxel (Reference)

CAS Registry 153229-31-3 33069-62-4

Formula C₃₅H₄₄O₁₃ C₄₇H₅₁NO₁₄

Monoisotopic Mass 672.2782 Da 853.3364 Da

Key Structural Difference

Lacks C-13 amide side chain;

Polysubstituted with acetoxy

groups.[1]

Contains C-13 N-benzoyl-3-

phenylisoserine side chain.[1]

Primary Ionization [M+H]⁺, [M+Na]⁺, [M+NH₄]⁺ [M+H]⁺, [M+Na]⁺

Scientist’s Note: The absence of the nitrogenous side chain in Taxayunnansin A means its

fragmentation is dominated by neutral losses of small molecules (acetic acid, water, benzoic

acid) rather than the cleavage of a large amide-linked moiety.

Experimental Configuration (Protocol)
For robust detection and fragmentation analysis, the following LC-MS/MS parameters are

recommended. This protocol ensures optimal ionization of the taxane skeleton while minimizing

in-source decay.

Workflow Diagram

Taxus Extract / Standard
(MeOH Dissolution)

UHPLC Separation
(C18 Column, 40°C)

 Injection (2 µL) ESI Source (+)
(3.5 kV, 350°C)

 Eluent Flow Q-TOF / Orbitrap
(MS/MS CID: 15-35 eV)

 [M+H]+ / [M+Na]+ Spectrum Analysis
(MassHunter / Xcalibur)

 m/z Fragments

Click to download full resolution via product page

Caption: Optimized LC-MS/MS workflow for Taxayunnansin A analysis using positive mode

ESI.

Detailed Method Parameters
Column: C18 Reverse Phase (e.g., Agilent ZORBAX RRHD, 2.1 x 100 mm, 1.8 µm).[1]

Mobile Phase:
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(A) Water + 0.1% Formic Acid (Proton source).[1]

(B) Acetonitrile (ACN) + 0.1% Formic Acid.[1]

Gradient: 30% B to 95% B over 10 minutes. Taxayunnansin A typically elutes after Baccatin

III but before Paclitaxel due to intermediate hydrophobicity.[1]

Ionization: ESI Positive Mode.

Tip: Taxanes form stable sodium adducts [M+Na]⁺.[1] To force fragmentation, prioritize the

protonated species [M+H]⁺ by ensuring sufficient formic acid concentration, or use higher

collision energy (CE) for sodiated adducts.[1]

Fragmentation Pattern Analysis
The fragmentation of Taxayunnansin A follows a predictable "stripping" mechanism,

characteristic of poly-oxygenated terpenes.

Primary Precursor Ion
[M+H]⁺ observed at m/z 673.28 (Theoretical: 673.2855).[1]

Mechanistic Pathway
Deacetylation (Neutral Loss of AcOH): The molecule contains multiple acetate esters. The

most labile acetates cleave first.

m/z 673 → m/z 613 (Loss of 60 Da: CH₃COOH).[1]

m/z 613 → m/z 553 (Loss of second 60 Da).[1]

Dehydration (Neutral Loss of H₂O): Hydroxyl groups on the taxane ring (specifically C-1 or

C-7) eliminate water.[1]

m/z 553 → m/z 535 (Loss of 18 Da: H₂O).[1]

Debenzoylation (Diagnostic Cleavage):
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Taxayunnansin A contains a benzoate group.[1] A characteristic rearrangement leads to

the loss of Benzoic Acid (122 Da) or the formation of the Benzoyl cation (m/z 105).

Note: In Paclitaxel, the m/z 105 ion is extremely abundant. In Taxayunnansin A, it is

present but often less dominant than the skeletal losses.

Fragmentation Pathway Diagram

Precursor [M+H]+
m/z 673.28

[M+H - AcOH]+
m/z 613.26

- 60 Da (AcOH)

[M+H - 2AcOH]+
m/z 553.24

- 60 Da (AcOH)

[M+H - BzOH - AcOH]+
m/z 491.22

- 122 Da (BzOH)

Benzoyl Cation
m/z 105.03

CID Cleavage

[M+H - 2AcOH - H2O]+
m/z 535.23

- 18 Da (H2O)

Click to download full resolution via product page

Caption: Proposed ESI-MS/MS fragmentation tree for Taxayunnansin A ([M+H]+ m/z 673).

Comparative Performance: Taxayunnansin A vs.
Paclitaxel
This table highlights the diagnostic ions required to distinguish Taxayunnansin A from

Paclitaxel and other taxoids in a complex matrix.
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Diagnostic Feature Taxayunnansin A Paclitaxel Interpretation

Precursor Ion m/z 673 [M+H]⁺ m/z 854 [M+H]⁺

Distinct molecular

weights allow easy

MS1 separation.[1]

Side Chain Fragment Absent m/z 286

The m/z 286 ion is the

"signature" of the

Paclitaxel side chain.

Its absence confirms

the molecule is a

taxane core

derivative.

Baccatin Core
Modified Core (m/z

~553/535)
m/z 509 (Baccatin III)

Paclitaxel sheds its

side chain to yield the

Baccatin III ion (m/z

509).[1]

Taxayunnansin A does

not yield m/z 509

directly due to

structural differences.

[1]

Benzoyl Ion m/z 105 (Moderate) m/z 105 (High)

Both contain benzoate

groups, but the

pathway to m/z 105 is

more direct in

Paclitaxel.[1]

Neutral Losses Dominant (-60, -18) Secondary

Taxayunnansin A

spectra are "noisier"

with sequential neutral

losses compared to

the clean cleavage of

Paclitaxel.[1]

Interpretation & Troubleshooting (Self-Validating Logic)
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When analyzing real-world samples, use this logic to validate your peak identification:

Check the Isotope Pattern: Taxayunnansin A (C₃₅) will have a distinct ¹³C isotopic

abundance. Ensure the M+1 peak is approximately 38-40% of the M peak height.

Verify Neutral Losses: If you see m/z 673 but do not see a fragment at m/z 613 (loss of

acetate), suspect a different adduct or a non-taxane isobar.[1] Taxanes always lose acetate

readily under CID.[1]

Adduct Confusion: Be wary of [M+Na]⁺ (m/z 695). Sodiated taxanes fragment poorly, often

only losing the neutral molecule to leave the Na⁺ ion, or showing no fragmentation until very

high collision energies. Always select the [M+H]⁺ or [M+NH₄]⁺ for structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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